Cas no 556110-51-1 (2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one
• CAS No: 556110-51-1
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 2184607
• PubChem ID: 6539178
• Update Time: 2025-10-31

2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(4-methyl-2-thienyl)-(9ci)
• 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one
• 2-chloro-1-(4-methylthiophen-2-yl)ethanone
• SCHEMBL6790693
• Ethanone, 2-chloro-1-(4-methyl-2-thienyl)- (9CI)
• CHEMBL423377
• GXA11051
• 2-Chloro-1-(4-methyl-thiophen-2-yl)-ethanone
• Z1238572322
• BDBM7864
• 2-CHLORO-1-(4-METHYL-2-THIENYL)-ETHANONE
• Chloromethyl Thienyl Ketone deriv. 12
• 556110-51-1
• EN300-1703614
• DTVJTKCODIMAPK-UHFFFAOYSA-N

• Inchi： 1S/C7H7ClOS/c1-5-2-7(10-4-5)6(9)3-8/h2,4H,3H2,1H3
• InChI Key： DTVJTKCODIMAPK-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C)=CS1)=O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 556110-51-1): A Comprehensive Research Brief

2-Chloro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 556110-51-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene backbone and chloroacetyl functional group, has recently gained attention due to its potential applications in drug discovery and development. The purpose of this research brief is to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one as a versatile intermediate in the synthesis of more complex bioactive molecules. Its unique structural features make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound and its derivatives.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one exhibits promising inhibitory effects against specific enzyme targets associated with inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant COX-2 inhibition with minimal effects on COX-1, suggesting potential as selective anti-inflammatory agents. These findings are particularly relevant given the ongoing search for safer alternatives to traditional NSAIDs.

The compound's mechanism of action appears to involve multiple pathways. Molecular docking studies have revealed that 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one and its analogs can interact with key amino acid residues in target proteins, potentially disrupting protein-protein interactions critical for disease progression. Furthermore, recent computational analyses have provided insights into the structure-activity relationships (SAR) of this compound class, enabling more rational design of derivatives with improved pharmacological profiles.

From a pharmaceutical development perspective, researchers have made significant progress in addressing the challenges associated with the physicochemical properties of 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one. Recent formulation studies have explored various approaches to enhance its solubility and bioavailability, including the development of prodrug strategies and nanoparticle-based delivery systems. These advancements are crucial for translating the compound's promising in vitro activity into clinically viable therapeutics.

Looking ahead, the research community continues to investigate the full therapeutic potential of 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one. Current research directions include expanding its application to other therapeutic areas beyond inflammation, such as neurodegenerative diseases and metabolic disorders. Additionally, efforts are underway to develop more sustainable synthetic routes for this compound, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 2-chloro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 556110-51-1) represents a promising chemical entity with diverse applications in drug discovery. The recent advancements in its synthesis, biological evaluation, and formulation development underscore its potential as a valuable tool in medicinal chemistry. As research in this area continues to evolve, this compound and its derivatives may contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.